2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone

• IUPAC Name: 2-(4-methylphenyl)-3-pyridin-4-ylquinazolin-4-one
• InChI: InChI=1S/C20H15N3O/c1-14-6-8-15(9-7-14)19-22-18-5-3-2-4-17(18)20(24)23(19)16-10-12-21-13-11-16/h2-13H,1H3
• InChI Key: RCCSCUJQGDWHSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)N2C4=CC=NC=C4
• Molecular Formula: C20H15N3O
• Molecular Weight: 313.4 g/mol

Description

2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone, also known as MPQ, is a synthetic compound that belongs to the quinazolinone family. It has been of great interest to researchers due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone is not fully understood. However, it has been suggested that 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone inhibits the activity of various enzymes and signaling pathways involved in cancer growth, inflammation, and neurodegeneration. 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. Furthermore, 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has been found to activate the Nrf2/ARE signaling pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects
2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, a programmed cell death, in cancer cells by activating the caspase pathway. 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has also been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Moreover, 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has been found to reduce the expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been found to have low toxicity and high solubility, making it suitable for in vitro and in vivo experiments. However, 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has some limitations for lab experiments. It has a short half-life and is rapidly metabolized in vivo, which may limit its efficacy. Moreover, 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has poor bioavailability, which may limit its therapeutic potential.

Future Directions

There are several future directions for 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone research. One potential direction is to investigate the efficacy of 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone in combination with other drugs for cancer treatment. Another direction is to explore the potential of 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone as a neuroprotective agent in various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, future research could focus on developing novel formulations of 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone to improve its bioavailability and efficacy. Finally, more studies are needed to fully understand the mechanism of action of 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone and its potential therapeutic applications in various diseases.
Conclusion
In conclusion, 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has several advantages for lab experiments, including its ease of synthesis and low toxicity. However, it also has some limitations, such as its short half-life and poor bioavailability. Future research could focus on investigating the efficacy of 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone in combination with other drugs, exploring its potential as a neuroprotective agent, and developing novel formulations to improve its bioavailability and efficacy.

Synthesis Methods

2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone can be synthesized using a variety of methods, including the condensation of 4-methylbenzaldehyde, 4-pyridinecarboxaldehyde, and anthranilic acid in the presence of a catalyst. Another method involves the reaction of 4-methylphenyl isocyanate, 4-pyridinecarboxylic acid, and ammonium carbonate in refluxing ethanol. The yield of 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone using these methods ranges from 60-70%.

Scientific Research Applications

2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-cancer activity by inhibiting the growth of cancer cells in vitro and in vivo. 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, 2-(4-methylphenyl)-3-(4-pyridinyl)-4(3H)-quinazolinone has been found to have neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress.